Cas no 914349-31-8 (tert-butyl 3-bromo-5-nitro-indole-1-carboxylate)

• Product Name: tert-butyl 3-bromo-5-nitro-indole-1-carboxylate
• CAS No: 914349-31-8
• MF: C₁₃H₁₃BrN₂O₄
• MW: 341.157322645187
• MDL: MFCD05864776
• CID: 827130
• PubChem ID: 40428558
• Update Time: 2025-05-24

tert-butyl 3-bromo-5-nitro-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Bromo-5-nitroindole
• 3-BROMO-5-NITROINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 3-bromo-5-nitroindole-1-carboxylate
• 3-Bromo-5-nitroindole,N-BOC protected
• AB3339
• tert-butyl 3-bromo-5-nitro-1H-indole-1-carboxylate
• tert-butyl 3-bromo-5-nitro-indole-1-carboxylate
• 1-Boc-3-bromo-5-nitro-1H-indole
• PS-10389
• 3-Bromo-5-nitro-1H-indole, N-BOC protected
• JJARBZJMYYOONY-UHFFFAOYSA-N
• tert-butyl3-bromo-5-nitro-1H-indole-1-carboxylate
• AKOS016004460
• SY262578
• FT-0709586
• 3-Bromo-5-nitroindole, N-BOC protected
• SCHEMBL1232838
• CS-0054230
• MFCD05864776
• DTXSID90654339
• 914349-31-8
• DB-001758

• MDL： MFCD05864776
• Inchi： 1S/C13H13BrN2O4/c1-13(2,3)20-12(17)15-7-10(14)9-6-8(16(18)19)4-5-11(9)15/h4-7H,1-3H3
• InChI Key： JJARBZJMYYOONY-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.00600
• Monoisotopic Mass: 340.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 77.05000
• LogP: 4.61840

tert-butyl 3-bromo-5-nitro-indole-1-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-butyl 3-bromo-5-nitro-indole-1-carboxylate

Comprehensive Overview of tert-butyl 3-bromo-5-nitro-indole-1-carboxylate (CAS No. 914349-31-8)

tert-butyl 3-bromo-5-nitro-indole-1-carboxylate (CAS No. 914349-31-8) is a highly specialized indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a nitro-substituted indole, is a key intermediate in the synthesis of biologically active molecules. Its unique structural features, including the bromo and nitro functional groups, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for indole-based compounds has surged due to their widespread use in developing anticancer agents, antimicrobial drugs, and agrochemicals. Researchers are particularly interested in tert-butyl 3-bromo-5-nitro-indole-1-carboxylate because of its potential to modulate biological pathways. The compound's CAS No. 914349-31-8 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in synthetic chemistry.

One of the most common questions about tert-butyl 3-bromo-5-nitro-indole-1-carboxylate revolves around its synthetic applications. This compound is often employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to create complex heterocyclic frameworks. Its bromo substituent serves as an excellent leaving group, enabling facile functionalization, while the nitro group can be reduced to an amine for further derivatization. These properties make it a valuable tool for medicinal chemists exploring new drug candidates.

Another area of interest is the compound's role in material science. The indole core is a common motif in organic electronics, and derivatives like tert-butyl 3-bromo-5-nitro-indole-1-carboxylate are being investigated for their optoelectronic properties. Researchers are exploring its potential in OLEDs (organic light-emitting diodes) and photovoltaic devices, where its electron-withdrawing nitro group could enhance charge transport efficiency.

The stability and storage conditions of tert-butyl 3-bromo-5-nitro-indole-1-carboxylate are also frequently discussed. This compound is typically stored under inert conditions to prevent degradation, and its shelf life can be extended by keeping it in a cool, dry environment. Proper handling and storage are critical to maintaining its reactivity for downstream applications.

In summary, tert-butyl 3-bromo-5-nitro-indole-1-carboxylate (CAS No. 914349-31-8) is a multifaceted compound with broad applications in pharmaceutical research, agrochemical development, and material science. Its unique structural attributes and reactivity profile make it a valuable asset for chemists and researchers worldwide. As the demand for innovative indole derivatives continues to rise, this compound is poised to play a pivotal role in advancing scientific discoveries.